![molecular formula C20H25N3O B251008 N-[4-(4-ethyl-1-piperazinyl)phenyl]-2-methylbenzamide](/img/structure/B251008.png)
N-[4-(4-ethyl-1-piperazinyl)phenyl]-2-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(4-ethyl-1-piperazinyl)phenyl]-2-methylbenzamide, also known as TAK-659, is a small molecule inhibitor that has been widely studied in the field of oncology. It was first developed by Takeda Pharmaceuticals and is currently in clinical trials for the treatment of various types of cancer.
Mechanism of Action
N-[4-(4-ethyl-1-piperazinyl)phenyl]-2-methylbenzamide works by inhibiting the activity of several key proteins involved in the growth and survival of cancer cells, including Bruton's tyrosine kinase (BTK), interleukin-2-inducible T-cell kinase (ITK), and T-cell receptor-associated kinase (TAK). By blocking these proteins, this compound disrupts signaling pathways that are critical for cancer cell growth and survival.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, this compound has also been shown to have other biochemical and physiological effects. It has been found to inhibit the production of inflammatory cytokines, which may have implications for the treatment of autoimmune diseases. It has also been shown to enhance the activity of natural killer cells, which play an important role in the immune response to cancer.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[4-(4-ethyl-1-piperazinyl)phenyl]-2-methylbenzamide for lab experiments is its specificity for BTK and other key proteins involved in cancer cell growth and survival. This makes it a valuable tool for studying the molecular mechanisms of cancer and developing new cancer therapies. However, this compound also has some limitations, including its relatively low solubility and stability, which may affect its effectiveness in certain experimental settings.
Future Directions
There are several potential future directions for research on N-[4-(4-ethyl-1-piperazinyl)phenyl]-2-methylbenzamide. One area of focus is the development of combination therapies that incorporate this compound with other drugs or immunotherapies to enhance its anti-cancer properties. Another area of interest is the exploration of this compound's potential use in the treatment of autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis. Finally, further research is needed to better understand the molecular mechanisms of this compound and its effects on cancer cells and the immune system.
Synthesis Methods
The synthesis of N-[4-(4-ethyl-1-piperazinyl)phenyl]-2-methylbenzamide involves several steps, starting with the reaction of 4-(4-ethyl-1-piperazinyl)aniline with 2-bromo-5-methylbenzoic acid to form the intermediate product 2-(4-(4-ethyl-1-piperazinyl)phenyl)-5-methylbenzoic acid. This intermediate is then converted to the final product, this compound, through a series of reactions involving coupling and deprotection.
Scientific Research Applications
N-[4-(4-ethyl-1-piperazinyl)phenyl]-2-methylbenzamide has been extensively studied for its potential use in the treatment of various types of cancer, including lymphoma, leukemia, and solid tumors. It has been shown to inhibit the growth and survival of cancer cells in vitro and in vivo, and has demonstrated promising results in early clinical trials.
Properties
Molecular Formula |
C20H25N3O |
---|---|
Molecular Weight |
323.4 g/mol |
IUPAC Name |
N-[4-(4-ethylpiperazin-1-yl)phenyl]-2-methylbenzamide |
InChI |
InChI=1S/C20H25N3O/c1-3-22-12-14-23(15-13-22)18-10-8-17(9-11-18)21-20(24)19-7-5-4-6-16(19)2/h4-11H,3,12-15H2,1-2H3,(H,21,24) |
InChI Key |
WYPLBWQZAVGLHZ-UHFFFAOYSA-N |
SMILES |
CCN1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3C |
Canonical SMILES |
CCN1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.